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Compound of Interest

Compound Name: WAY-639418

Cat. No.: B15552560

Get Quote

CAS Number: 643042-43-7

This technical guide provides an in-depth overview of WAY-639418, a molecule with

demonstrated potent antibacterial activity against Mycobacterium tuberculosis. This document

is intended for researchers, scientists, and drug development professionals interested in the

synthesis, mechanism of action, and pharmacological properties of this compound.

Chemical and Physical Properties

WAY-639418 is a synthetic small molecule belonging to the 1,4-benzoxazine class of

compounds. Its fundamental properties are summarized in the table below.

Property Value

Molecular Formula C17H16CINs
Molecular Weight 325.8 g/mol

CAS Number 643042-43-7
Appearance Solid

Solubility Soluble in DMSO
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Synthesis

The synthesis of WAY-639418 is described as part of a broader effort to generate a library of
1,4-benzoxazine derivatives. The general synthetic scheme involves a multi-step process,
which is outlined in the workflow diagram below. For specific details on reagents, reaction
conditions, and purification methods, readers are encouraged to consult the primary literature.
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Starting Materials:
Substituted 2-aminophenol and Diethyl oxalate

:

Step 1: Condensation Reaction

'

Intermediate: 1,4-benzoxazin-2-one

'

Step 2: Halogenation

'

Intermediate: Halogenated 1,4-benzoxazin-2-one

l

Step 3: Nucleophilic Substitution
with a piperazine derivative

l

Final Product:
WAY-639418
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Menaquinone Biosynthesis Pathway in M. tuberculosis
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Prepare M. tuberculosis

H37Rv inoculum y
Inoculate wells with | Incubate at 37°C Determine MIC by
bacterial suspension for 7-14 days visual inspection
Serially dilute WAY-639418

in 96-well plate

Click to download full resolution via product page
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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